![molecular formula C17H16N4O2 B2716635 2-cyano-N-propyl-3-[4-(pyrazin-2-yloxy)phenyl]prop-2-enamide CAS No. 1424626-38-9](/img/structure/B2716635.png)
2-cyano-N-propyl-3-[4-(pyrazin-2-yloxy)phenyl]prop-2-enamide
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Description
2-cyano-N-propyl-3-[4-(pyrazin-2-yloxy)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C17H16N4O2 and its molecular weight is 308.341. The purity is usually 95%.
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Scientific Research Applications
Polymeric Materials
Aromatic polyamides and polyimides containing pendent pyrazole rings with amino and cyano groups were prepared from a new monomer, highlighting the versatility of cyano and amino functional groups in polymer chemistry. These polymers were characterized by their solubility in organic solvents and thermal stability, indicating potential applications in high-performance materials (Kim et al., 2016).
Organic Synthesis and Structural Analysis
The synthesis and structural elucidation of pyrazolo[3,4-b]pyridines derived from 3-amino-5-arylpyrazoles and α-cyanochalcones have been reported, demonstrating the utility of cyano groups in constructing complex heterocyclic systems. These studies provide insights into the tautomeric preferences and crystal structures of such compounds (Quiroga et al., 1999).
Biological Activity and Drug Design
Research into leflunomide metabolite analogs has explored the structural features critical for inhibiting Bruton's tyrosine kinase (BTK), a key enzyme in B-cell development. These studies highlight the relevance of cyano-functionalized compounds in medicinal chemistry and drug design (Ghosh et al., 2000).
Anticancer and Antimicrobial Compounds
Novel 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential of cyano-containing compounds in developing new anticancer agents (Hassan et al., 2014).
Heterocyclic Chemistry
The synthesis of pyrazolo[3,4-d]pyrimidines, including bioactive compounds such as allopurinol, has been achieved through reactions involving α-cyano-β-ethoxyacrylamides, showcasing the utility of cyano groups in the construction of biologically relevant heterocycles (Hildick et al., 1971).
Properties
IUPAC Name |
2-cyano-N-propyl-3-(4-pyrazin-2-yloxyphenyl)prop-2-enamide |
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InChI |
InChI=1S/C17H16N4O2/c1-2-7-21-17(22)14(11-18)10-13-3-5-15(6-4-13)23-16-12-19-8-9-20-16/h3-6,8-10,12H,2,7H2,1H3,(H,21,22) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYEGAGGFJAFILA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=CC1=CC=C(C=C1)OC2=NC=CN=C2)C#N |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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